Cas no 1311317-67-5 (1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo2,3-cpyridine)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo2,3-cpyridine
• CAS No: 1311317-67-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD18785631
• CID: 4778989
• Update Time: 2026-02-27

1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine
• 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine
• 9908AH
• SB32777
• 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo2,3-cpyridine

• MDL： MFCD18785631
• Inchi： 1S/C8H12N2/c1-10-5-3-7-2-4-9-6-8(7)10/h3,5,9H,2,4,6H2,1H3
• InChI Key： ZUAUMVVHFYDLGK-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2CCNCC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 0.1
• Topological Polar Surface Area: 17

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo2,3-cpyridine

Comprehensive Overview of 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1311317-67-5)

1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1311317-67-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities. The presence of a methyl group at the 1-position and a tetrahydro ring system enhances its stability and potential applications in drug discovery.

The molecular structure of 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine features a fused pyrrole and pyridine ring system, which is a common motif in many bioactive molecules. Researchers have explored its utility as a building block in the synthesis of more complex compounds, particularly in the development of central nervous system (CNS) targeting agents. Its lipophilic nature and hydrogen-bonding capabilities make it a promising candidate for modulating protein-ligand interactions.

In recent years, the demand for heterocyclic compounds like 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine has surged, driven by advancements in medicinal chemistry and drug design. This compound is often discussed in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where researchers are investigating its potential as a scaffold for novel therapeutics. Additionally, its role in catalysis and material science has been explored, highlighting its versatility.

From a synthetic perspective, 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine can be prepared through various multistep organic reactions, including cyclization and reductive amination protocols. Its CAS No. 1311317-67-5 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's physicochemical properties, such as solubility and melting point, are critical for its application in formulation studies.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine. Green chemistry principles, such as atom economy and reduced waste generation, are being integrated into its production. This aligns with the growing emphasis on environmentally friendly practices in the pharmaceutical industry.

Another area of interest is the computational modeling of 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine to predict its bioactivity and binding affinity with target proteins. Tools like molecular docking and quantitative structure-activity relationship (QSAR) analyses are being employed to accelerate its development. These approaches are particularly relevant in the era of AI-driven drug discovery, where speed and accuracy are paramount.

In summary, 1-Methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1311317-67-5) is a versatile compound with broad applications in pharmaceutical research, agrochemical development, and material science. Its unique structure and functional groups make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.